N-(2,3-dimethoxy-2-methylpropyl)furan-3-carboxamide

• IUPAC Name: N-(2,3-dimethoxy-2-methylpropyl)furan-3-carboxamide
• InChI: InChI=1S/C11H17NO4/c1-11(15-3,8-14-2)7-12-10(13)9-4-5-16-6-9/h4-6H,7-8H2,1-3H3,(H,12,13)
• InChI Key: ZJUJNTAXUJHVTI-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=COC=C1)(COC)OC
• Molecular Formula: C11H17NO4
• Molecular Weight: 227.26 g/mol

Description

N-(2,3-dimethoxy-2-methylpropyl)furan-3-carboxamide, also known as DMF, is a chemical compound that has been widely used in scientific research. It is a furan carboxamide derivative that has shown potential in a variety of applications, including as an antitumor agent and as a tool for studying the mechanisms of cancer cell growth and proliferation. In

Scientific Research Applications

Furan-carboxamide Derivatives as Influenza A Virus Inhibitors

Furan-carboxamide derivatives have been identified as novel inhibitors of the lethal H5N1 influenza A virus. A study reported the synthesis and biological characterization of these derivatives, demonstrating that specific structural modifications, such as the 2,5-dimethyl substitution on the heterocyclic moiety, significantly influenced their anti-influenza activity. The compound "2,5-dimethyl-N-(2-((4-nitrobenzyl)thio)ethyl)-furan-3-carboxamide 1a" showed the best activity against H5N1, highlighting the potential of furan-carboxamide derivatives in antiviral research (Yu Yongshi et al., 2017).

Antimicrobial Activity of Furan-3-carboxamides

Another study explored the synthesis, antimicrobial activity, and Quantitative Structure-Activity Relationship (QSAR) of a new series of furan-3-carboxamides. These compounds were assessed for in vitro antimicrobial activity against a variety of microorganisms, including yeast, filamentous fungi, bacteria, and algae. Some furan-3-carboxamides exhibited significant antimicrobial activity, suggesting their potential as antimicrobial agents (N. Zanatta et al., 2007).

Bio-Based Polyamides from Furan Dicarboxylate

Research on bio-based polyamides synthesized from dimethyl furan-2,5-dicarboxylate shows the development of sustainable materials with high glass transition temperatures and poor crystallization due to the asymmetric rigid structure of cyclohexane and furan. This work underlines the importance of furan derivatives in creating environmentally friendly polymers with potential applications in various industries (Lei Mao et al., 2021).

High-Performance Energetic Materials

Furan derivatives have been utilized in the design of high-performance energetic materials. A study demonstrated the synthesis of 3,3'-dinitroamino-4,4'-azoxyfurazan and its nitrogen-rich salts, showcasing their potential applications as energetic materials due to their high density, thermal stability, and excellent detonation properties. This indicates the versatility of furan derivatives in the field of materials science (Jiaheng Zhang & J. Shreeve, 2014).